Cas no 2304635-53-6 (Tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate)

Tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate is a boronic ester derivative featuring an azetidine core protected by a Boc (tert-butoxycarbonyl) group. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex organic molecules, particularly in pharmaceutical and agrochemical research. The presence of the Boc group enhances stability and facilitates selective deprotection under mild conditions. Its tetramethyl-1,3,2-dioxaborolane moiety ensures improved solubility and handling compared to free boronic acids. This reagent is particularly valuable for constructing nitrogen-containing heterocycles, offering efficient functionalization in medicinal chemistry applications.

Tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate structure

2304635-53-6 structure

Product Name:Tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate

CAS No:2304635-53-6

MF:C₁₄H₂₆BNO₄

MW:283.171544551849

MDL:MFCD29764413

CID:4711589

PubChem ID:118992045

Update Time:2025-11-01

Tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate
- 1-Boc-Azetidine-3-boronic acid pinacol ester
- 1-Boc-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine
- t-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate
- 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-azetidine-1-carboxylic acid tert-butyl ester
- CS-0176781
- DB-160160
- tert-Butyl3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate
- tert-butyl 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate
- P18778
- Z1965996257
- XH0433
- 1-Azetidinecarboxylic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
- SB52161
- SY270340
- EN300-197338
- 2304635-53-6
- MFCD29764413
- Tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate
- MDL： MFCD29764413
- Inchi： 1S/C14H26BNO4/c1-12(2,3)18-11(17)16-8-10(9-16)15-19-13(4,5)14(6,7)20-15/h10H,8-9H2,1-7H3
- InChI Key： OGIREDKIFYTFOQ-UHFFFAOYSA-N
- SMILES： O1B(C2CN(C(=O)OC(C)(C)C)C2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 283.1954885 g/mol
Monoisotopic Mass: 283.1954885 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 381
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 283.17
Topological Polar Surface Area: 48

Experimental Properties

Density: 1.05±0.1 g/cm3(Predicted)
Boiling Point: 323.8±35.0 °C(Predicted)
pka: -0.93±0.40(Predicted)

Tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM328646-5g	tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate	2304635-53-6	95%+	5g	$4048	2021-06-16
Chemenu	CM328646-1g	tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate	2304635-53-6	95%+	1g	$390	2024-07-28
abcr	AB544031-250 mg	1-Boc-azetidine-3-boronic acid pinacol ester, 95%; .	2304635-53-6	95%	250MG	€376.90	2023-07-11
abcr	AB544031-1 g	1-Boc-azetidine-3-boronic acid pinacol ester, 95%; .	2304635-53-6	95%	1g	€907.30	2023-07-11
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD457595-1g	tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate	2304635-53-6	97%	1g	￥5193.0	2022-03-01
eNovation Chemicals LLC	D587591-100mg	tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate	2304635-53-6	97%	100mg	$115	2024-07-21
eNovation Chemicals LLC	D587591-250MG	tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate	2304635-53-6	97%	250mg	$145	2024-07-21
eNovation Chemicals LLC	D587591-500MG	tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate	2304635-53-6	97%	500mg	$225	2024-07-21
eNovation Chemicals LLC	D587591-1G	tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate	2304635-53-6	97%	1g	$320	2024-07-21
eNovation Chemicals LLC	D587591-5G	tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)azetidine-1-carboxylate	2304635-53-6	97%	5g	$1100	2024-07-21